Cas no 1704661-82-4 (4-methoxy-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylbenzenesulfonamide)

• Product Name: 4-methoxy-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylbenzenesulfonamide
• CAS No: 1704661-82-4
• MF: C₁₆H₂₁NO₄S₂
• MW: 355.472242116928
• CID: 5366224
• Update Time: 2025-05-22

4-methoxy-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylbenzenesulfonamide

• Inchi： 1S/C16H21NO4S2/c1-11-9-13(20-3)6-8-16(11)23(18,19)17-10-14(21-4)15-7-5-12(2)22-15/h5-9,14,17H,10H2,1-4H3
• InChI Key： KNYZKBNZNJFQLA-UHFFFAOYSA-N
• SMILES： C1(S(NCC(OC)C2SC(C)=CC=2)(=O)=O)=CC=C(OC)C=C1C

Additional information on 4-methoxy-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylbenzenesulfonamide

4-Methoxy-N-[2-Methoxy-2-(5-Methylthiophen-2-yl)Ethyl]-2-Methylbenzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 1704661-82-4, known as 4-methoxy-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylbenzenesulfonamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

At its core, the molecule consists of a benzenesulfonamide framework, which is a common structural motif in pharmaceuticals and agrochemicals. The presence of multiple substituents, including methoxy groups and a methylthiophene moiety, contributes to its versatility and functional diversity. The 5-methylthiophen-2-yl group, in particular, is known for its ability to enhance the stability and bioavailability of compounds, making it a valuable component in drug design.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of new therapeutic agents targeting various diseases, including cancer and inflammatory conditions. The sulfonamide group, which is a well-known bioisostere for amides, plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors. The integration of the thiophene ring into the structure enhances the molecule's ability to participate in π-π interactions, which is essential for applications in organic electronics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzenesulfonamide backbone and the subsequent introduction of substituents such as methoxy groups and the methylthiophene moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with current trends toward sustainable chemistry practices.

The biological evaluation of this compound has revealed intriguing results. In vitro studies have demonstrated its ability to inhibit key enzymes involved in disease pathways, suggesting its potential as a therapeutic agent. Furthermore, preliminary toxicological assessments indicate that the compound exhibits low toxicity at therapeutic concentrations, which is a promising sign for its further development.

In conclusion, CAS No. 1704661-82-4 represents a versatile and multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable tool for researchers seeking innovative solutions in medicine, materials science, and beyond.